Cas no 2229460-26-6 (tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2229460-26-6
• MF: C₁₂H₂₁F₃N₂O₂
• MW: 282.302553892136
• CID: 6292885
• PubChem ID: 165664368
• Update Time: 2025-06-20

tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate
• EN300-1903321
• 2229460-26-6

• Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-5-9(17)8(7-16)12(13,14)15/h8-9H,4-7,16H2,1-3H3
• InChI Key： GIMANQFNUZKRCX-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 282.15551240g/mol
• Monoisotopic Mass: 282.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2229460-26-6)

Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229460-26-6, represents a novel class of molecules with potential applications in the development of therapeutic agents. The structural features of this compound, particularly its tert-butyl substituent and the presence of a trifluoropropan-2-yl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the molecule and can be strategically removed under specific conditions to reveal more reactive intermediates. This characteristic makes Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate a valuable building block in the synthesis of more complex pharmaceuticals. Additionally, the trifluoropropan-2-yl moiety introduces fluorine atoms into the molecular structure, which can influence the metabolic stability and binding affinity of the compound towards biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic resistance. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles, making them more effective in treating various diseases. Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate exemplifies this trend, as its structure incorporates multiple fluorine atoms in a non-linear fashion, which can lead to unique interactions with biological systems.

The pyrrolidine ring in Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate is another key structural feature that contributes to its potential pharmaceutical applications. Pyrrolidine derivatives are known for their ability to mimic natural amino acid structures and have been widely used in the development of enzymes inhibitors and other bioactive molecules. The presence of an amino group at the 3-position of the trifluoropropan-2-yl chain further enhances the compound's reactivity and allows for further functionalization through various chemical reactions.

Recent studies have highlighted the importance of Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the protective tert-butyl group and the reactive amino group makes this compound an attractive candidate for further derivatization and optimization.

The use of computational chemistry techniques has also played a significant role in understanding the properties of Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective drug candidates. These studies have shown that the trifluoropropan-2-yl group can significantly enhance binding affinity by forming specific hydrogen bonds and hydrophobic interactions with key residues in protein targets.

In addition to its potential applications in drug development, Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-yl)pyrrolidine-1-carboxylate has also been investigated for its role in materials science. The unique structural features of this compound make it a suitable candidate for developing advanced materials with specific properties. For example, its ability to form stable complexes with other molecules has been explored in the creation of novel catalysts and sensors.

The synthesis of Tert-butyl 2-(3-amino-1,1,1-trifluoropropan-2-ylyl)pyrrolidine-l-carboxy late involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure presents particular challenges due to their reactivity and sensitivity to environmental conditions. However， recent advancements in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales.

The future prospects for Tert-butyl 2-(3-amino-l,l,l-trifluoropropa-nz-zlyl)pyrrolidine-l-carboxy late are promising， with ongoing research aimed at expanding its applications in pharmaceuticals， materials science， and other fields。 As our understanding of its properties grows， so too will its potential uses。 This compound represents an excellent example of how innovative chemical design can lead to new opportunities for therapeutic interventions and technological advancements.